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Compound of Interest

Compound Name: 3-Hydroxypicolinate

Cat. No.: B15391739

Essential Safety and Handling Guide for 3-
Hydroxypicolinate

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Hydroxypicolinate (also known as 3-hydroxypyridine-2-carboxylic acid). Adherence to these
procedures is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Hydroxypicolinate is a solid, light-yellow crystalline powder that can cause skin, eye, and
respiratory irritation.[1] It is crucial to use appropriate Personal Protective Equipment (PPE) to
minimize exposure.

Summary of Hazards:
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Hazard Class

GHS Hazard Statement

Skin Irritation (Category 2)

H315: Causes skin irritation[1]

Serious Eye Irritation (Category 2)

H319: Causes serious eye irritation[1]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation

H335: May cause respiratory irritation[1]

Required Personal Protective Equipment (PPE):

PPE Category Item

Specification

Rationale

Chemically resistant

Hand Protection

gloves

Nitrile or neoprene
gloves should be
worn.[2] Always
inspect gloves for
tears or holes before

use.

To prevent skin

contact and irritation.

Safety glasses with

side shields or

Eye Protection

chemical splash

goggles

Must meet ANSI
Z87.1 standards.[3]

To protect eyes from
dust particles and

potential splashes.

Body Protection

Laboratory coat

A long-sleeved lab
coat is mandatory to
protect skin and

clothing.

To prevent
contamination of

personal clothing.

NIOSH-approved

respirator

Respiratory Protection

Recommended when
handling large
quantities or when
dust generation is

likely.

To avoid inhalation of

irritating dust particles.

Operational Plan: Step-by-Step Handling

Procedures
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Follow these steps to ensure the safe handling of 3-Hydroxypicolinate in a laboratory setting.

Workflow for Handling 3-Hydroxypicolinate:

1. Preparation

Proceed to weighing area

2. Weighing

Transfer weighed solid

3. Dissolution

Use prepared solution Properly identify contents

After experiment In designated area

5. Clean-up

Segregate waste Arrange for pickup

(6. Waste DisposaD (4. Professional DisposaD

Click to download full resolution via product page

1. Collect Waste

2. Label Container

3. Store Securely

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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